Tert-butyl N-[(1S,2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]carbamate

Specification

• CAS No.: 185854-61-9
• Molecular Formula: C16H30N2O4
• Molecular Weight: 314.42 g/mol
• IUPAC Name: tert-butyl N-[(1S,2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]carbamate
• Standard InChI: InChI=1S/C16H30N2O4/c1-15(2,3)21-13(19)17-11-9-7-8-10-12(11)18-14(20)22-16(4,5)6/h11-12H,7-10H2,1-6H3,(H,17,19)(H,18,20)/t11-,12-/m0/s1
• Standard InChI Key: VHCGSTKNYQISER-RYUDHWBXSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CCCC[C@@H]1NC(=O)OC(C)(C)C
• SMILES: CC(C)(C)OC(=O)NC1CCCCC1NC(=O)OC(C)(C)C
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCCC1NC(=O)OC(C)(C)C

Introduction

Synthesis Methods

The synthesis of similar carbamate compounds often involves reactions such as amination, esterification, and condensation. For example, the synthesis might start with a cyclohexylamine derivative, which undergoes a reaction with a suitable carbonyl compound to form the carbamate. The use of protective groups like tert-butoxycarbonyl (Boc) is common to prevent unwanted side reactions.

Synthetic Route Example:

• Starting Material Preparation: Cyclohexylamine is protected with a Boc group.

• Amination: The protected cyclohexylamine reacts with an oxycarbonylamino compound.

• Deprotection: Removal of the Boc group to yield the final product.

Applications in Research and Industry

Compounds with similar structures are used as intermediates in organic synthesis and pharmaceutical development. They serve as precursors for the synthesis of complex molecules and drugs. In biological research, these compounds can be used to study enzyme interactions and protein modifications.

Potential Applications:

• Pharmaceutical Development: As intermediates in the synthesis of drugs targeting various diseases.

• Biological Research: Studying biochemical pathways and enzyme interactions.

• Industrial Production: In the manufacture of specialty chemicals and advanced materials.

Chemical Reactions and Stability

The compound can undergo various chemical reactions, including oxidation, reduction, and substitution. The stability and reactivity depend on the functional groups present, such as the carbamate and oxycarbonylamino groups.

Types of Reactions:

• Oxidation: Using oxidizing agents like potassium permanganate.

• Reduction: Using hydrogen gas to convert to amines.

• Substitution: Replacing functional groups with nucleophiles.